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Compound of Interest

Compound Name: Nitromalonaldehyde

Cat. No.: B3023284 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with nitromalonaldehyde. Our goal is to furnish you

with the necessary knowledge to handle this reactive aldehyde with confidence and precision,

ensuring both personal safety and the integrity of your research. This document is structured to

provide a comprehensive, step-by-step approach to its use, from preparation to disposal.

Section 1: Understanding the Risks of
Nitromalonaldehyde
Nitromalonaldehyde, particularly in its sodium salt form, is a highly reactive organic

compound. A thorough understanding of its properties is the foundation of safe handling.

1.1. Hazard Identification and Classification

Nitromalonaldehyde sodium salt is classified as a hazardous substance with the following

primary risk factors[1][2]:

Acute Toxicity (Oral, Dermal, Inhalation): It is harmful if swallowed, in contact with skin, or

inhaled[1][2].

Skin Corrosion/Irritation: It can cause severe skin burns and eye damage[1][2].

Explosive and Thermal Instability: The sodium salt of nitromalonaldehyde is noted to be

impact-sensitive and thermally unstable, warranting its handling as a potentially explosive
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material[3].

These classifications necessitate stringent adherence to safety protocols to mitigate exposure

risks.

1.2. Physical and Chemical Properties

A summary of key properties for Nitromalonaldehyde Sodium Salt Monohydrate is provided

below for quick reference.

Property Value Source

CAS Number 34461-00-2 [2]

Molecular Formula C₃H₂NNaO₄ · H₂O [2]

Molecular Weight 157.06 g/mol [2]

Appearance Solid [2]

Melting Point 120-124 °C [2]

Storage Temperature 2-8°C [2]

Section 2: Personal Protective Equipment (PPE) -
Your First Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable

when handling nitromalonaldehyde. The following is a detailed breakdown of the required

PPE.

2.1. Mandatory PPE Ensemble

Hand Protection: Chemical-resistant gloves are essential. Butyl rubber or nitrile gloves are

recommended for their high level of impermeability to aldehyde solutions[4]. Avoid latex or

polyvinyl chloride gloves as they offer insufficient protection[4]. Always inspect gloves for

tears or holes before use[5]. For extended operations, consider wearing two pairs of gloves.
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Body Protection: A flame-resistant or retardant lab coat, fully buttoned with sleeves of

adequate length, is required[6]. For tasks with a higher risk of splashing, such as when

handling larger quantities, a chemical-resistant apron should be worn over the lab coat[7][8].

Eye and Face Protection: Splash-proof safety goggles that meet ANSI Z87 standards are the

minimum requirement[5]. Given the severe eye damage potential, it is highly recommended

to use a full face shield in conjunction with safety goggles for maximum protection[4][5][9].

Respiratory Protection: All work with nitromalonaldehyde should be conducted within a

certified chemical fume hood to minimize inhalation exposure[5]. If a fume hood is not

available or in the event of a spill, an air-purifying respirator with organic vapor cartridges,

certified by the National Institute for Occupational Safety and Health (NIOSH), must be

used[4]. Note that disposable dust masks are not effective against organic vapors[4].

2.2. PPE Donning and Doffing Workflow

Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.
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Donning PPE (Clean Area)

Doffing PPE (At Exit of Work Area)

1. Lab Coat 2. Respirator (if required) 3. Goggles & Face Shield 4. Gloves (over cuffs)

1. Gloves (peel off) 2. Goggles & Face Shield 3. Lab Coat (turn inside out) 4. Respirator (if worn) Wash Hands Thoroughly
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Nitromalonaldehyde Spill Response

Alert others in the area

Evacuate if necessary

Don appropriate PPE

Contain the spill with absorbent material

Neutralize (if applicable and trained)

Collect absorbed material into a labeled waste container

Decontaminate the spill area

Dispose of waste properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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